7-(2,6-dichloropyridin-4-yl)-5H-pyrrolo[2,3-b]pyrazine

• Molecular Formula: C11H6Cl2N4
• Molecular Weight: 265.09 g/mol
• IUPAC Name: 7-(2,6-dichloropyridin-4-yl)-5H-pyrrolo[2,3-b]pyrazine
• InChI: InChI=1S/C11H6Cl2N4/c12-8-3-6(4-9(13)17-8)7-5-16-11-10(7)14-1-2-15-11/h1-5H,(H,15,16)
• InChI Key: VTNMKHNLAICEPC-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C2C(=N1)C(=CN2)C3=CC(=NC(=C3)Cl)Cl

Description

7-(2,6-dichloropyridin-4-yl)-5H-pyrrolo[2,3-b]pyrazine is a useful research compound. Its molecular formula is C11H6Cl2N4 and its molecular weight is 265.09 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of EXAMPLE 14A (0.300 g, 0.740 mmol) in ethanol (6 mL) was treated with a solution of potassium hydroxide (0.166 g, 2.96 mmol) in water (1.5 mL). The mixture was heated at 50° C. for 1.5 h. After cooling, the mixture was concentrated and 20% brine, sodium bicarbonate, and ethyl acetate were added. The suspension in both layers was filtered, washed with water, and dried to give the title compound. The organic layer in the filtrate was separated, dried, and concentrated. The residue was treated with ethyl acetate and diethyl ether, filtered, washed with diethyl ether, and dried to give additional title compound for a combined yield of 0.140 g (71%).